5-((2-Bromophenyl)sulfonyl)-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine

• IUPAC Name: 5-(2-bromophenyl)sulfonyl-6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridine
• InChI: InChI=1S/C12H11BrN2O3S/c13-10-3-1-2-4-12(10)19(16,17)15-6-5-11-9(8-15)7-14-18-11/h1-4,7H,5-6,8H2
• InChI Key: WBRVSNJPVZLPAX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1ON=C2)S(=O)(=O)C3=CC=CC=C3Br
• Molecular Formula: C12H11BrN2O3S
• Molecular Weight: 343.20 g/mol

Description

The compound “5-((2-Bromophenyl)sulfonyl)-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine” is a complex organic molecule that contains several functional groups and rings. It has a pyridine ring, an isoxazole ring, and a phenyl ring, all of which are common structures in many organic compounds. The presence of a sulfonyl group (-SO2-) and a bromine atom indicates that this compound might be involved in various chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of aromatic rings (pyridine and phenyl) could contribute to the compound’s stability. The bromine atom could make the compound more reactive, as bromine is often involved in electrophilic aromatic substitution reactions.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions. The bromine atom could be replaced in a nucleophilic aromatic substitution reaction. The sulfonyl group could also be involved in reactions, particularly if the compound is used as a reagent in organic synthesis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Antimicrobial Activity

• The compound has been investigated for its antimicrobial potential. .

Safety and Hazards

As with any chemical compound, handling “5-((2-Bromophenyl)sulfonyl)-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine” would require appropriate safety measures. The presence of a bromine atom suggests that the compound could be hazardous, as many bromine-containing compounds are toxic or corrosive.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be used in organic synthesis or medicinal chemistry, given its complex structure and functional groups.